Cas no 2034460-24-5 (4-(2,5-dimethoxybenzenesulfonamido)methyl-N,N-dimethylpiperidine-1-carboxamide)

• Product Name: 4-(2,5-dimethoxybenzenesulfonamido)methyl-N,N-dimethylpiperidine-1-carboxamide
• CAS No: 2034460-24-5
• MF: C₁₇H₂₇N₃O₅S
• MW: 385.478383302689
• CID: 6578548
• PubChem ID: 119103279
• Update Time: 2025-10-28

4-(2,5-dimethoxybenzenesulfonamido)methyl-N,N-dimethylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethoxybenzenesulfonamido)methyl-N,N-dimethylpiperidine-1-carboxamide
• F6539-2883
• 4-[[(2,5-dimethoxyphenyl)sulfonylamino]methyl]-N,N-dimethylpiperidine-1-carboxamide
• 4-[(2,5-dimethoxybenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-carboxamide
• AKOS026695993
• 2034460-24-5
• 4-((2,5-dimethoxyphenylsulfonamido)methyl)-N,N-dimethylpiperidine-1-carboxamide

• Inchi： 1S/C17H27N3O5S/c1-19(2)17(21)20-9-7-13(8-10-20)12-18-26(22,23)16-11-14(24-3)5-6-15(16)25-4/h5-6,11,13,18H,7-10,12H2,1-4H3
• InChI Key： DMCQUWWVKLQQJU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(NCC1CCN(C(N(C)C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 385.16714214g/mol
• Monoisotopic Mass: 385.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.6Ų

Additional information on 4-(2,5-dimethoxybenzenesulfonamido)methyl-N,N-dimethylpiperidine-1-carboxamide

4-(2,5-Dimethoxybenzenesulfonamido)methyl-N,N-dimethylpiperidine-1-carboxamide

4-(2,5-Dimethoxybenzenesulfonamido)methyl-N,N-dimethylpiperidine-1-carboxamide, also known by its CAS number 2034460-24-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring with a sulfonamide group and methoxy substituents. The combination of these functional groups imparts the molecule with versatile properties, making it a subject of interest in contemporary chemical research.

The molecular structure of 2034460-24-5 is notable for its piperidine core, which is a six-membered ring containing one nitrogen atom. The piperidine ring is further substituted with an N,N-dimethyl group at the 1-position, enhancing its stability and reactivity. The sulfonamide group attached to the piperidine ring introduces additional functionality, particularly in terms of hydrogen bonding and electronic properties. The presence of methoxy groups on the benzene ring further modulates the electronic environment, making this compound highly versatile for various applications.

Recent studies have highlighted the potential of 4-(2,5-Dimethoxybenzenesulfonamido)methyl-N,N-dimethylpiperidine-1-carboxamide in drug discovery and development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic agents. Researchers have explored its potential as a kinase inhibitor, where its sulfonamide group plays a critical role in binding to the active site of protein kinases. This property has led to investigations into its efficacy in treating conditions such as cancer and inflammatory diseases.

In addition to its pharmaceutical applications, CAS No 2034460-24-5 has shown promise in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of new materials for catalysis and sensing applications. For instance, studies have demonstrated its effectiveness as a ligand in metalloorganic frameworks (MOFs), where it enhances the stability and selectivity of these materials for gas storage and separation.

The synthesis of 4-(2,5-Dimethoxybenzenesulfonamido)methyl-N,N-dimethylpiperidine-1-carboxamide involves a multi-step process that combines nucleophilic substitution and amide formation reactions. Recent advancements in synthetic chemistry have enabled more efficient routes to this compound, reducing production costs and improving yield. These developments have facilitated its wider use in both academic research and industrial applications.

Moreover, the environmental impact of CAS No 2034460-24-5 has been a focus of recent studies. Researchers have investigated its biodegradability and toxicity profiles to assess its safety for use in pharmaceuticals and other products. Preliminary findings suggest that it exhibits low toxicity and favorable biodegradation characteristics, making it a sustainable choice for various applications.

In conclusion, 4-(2,5-Dimethoxybenzenesulfonamido)methyl-N,N-dimethylpiperidine-1-carboxamide (CAS No 2034460-24-5) is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent advances in synthesis and application research, positions it as a valuable tool in modern chemistry and pharmacology. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to scientific progress.